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Compound of Interest

5-Methyl-5-azaspiro[3.5]nonan-8-
Compound Name:
one

Cat. No.: B11921179

Get Quote

Executive Summary

The 5-azaspiro[3.5]nonane scaffold represents a privileged structural motif in modern medicinal
chemistry, offering a conformationally restricted alternative to the ubiquitous piperidine ring.[1]
Unlike its isomer 2-azaspiro[3.5]nonane (where the nitrogen resides in the four-membered
ring), the 5-aza variant features a nitrogen atom within the six-membered ring, directly adjacent
to the spiro quaternary center.[1]

This specific geometry creates a unique "alpha-quaternary" steric environment around the
nitrogen, modulating basicity and metabolic susceptibility.[1] However, the 8-position (distal to
the nitrogen) remains sterically accessible and electronically decoupled from the spiro center.
[1] Functionalization at C8 is the primary vector for extending structure-activity relationships
(SAR) into deep binding pockets without disrupting the core's spiro-induced conformational
lock.[1]

This guide details the protocols for accessing 8-substituted derivatives, primarily utilizing the
key intermediate 5-azaspiro[3.5]nonan-8-one.[1]
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Structural Analysis & Strategic Value
Nomenclature and Numbering

Understanding the IUPAC numbering is critical for this scaffold to avoid confusion with other

isomers.

Spiro Junction: Position 4.[1]

Small Ring (Cyclobutane): Positions 1, 2, 3.[1]

Large Ring (Piperidine): Positions 5, 6, 7, 8, 9.[1]

Heteroatom: Nitrogen at Position 5 (adjacent to C4).[2]

Target:Position 8 (Gamma to Nitrogen, Beta to Spiro C9).[1]

In simpler terms, the scaffold is a piperidine ring spiro-fused to a cyclobutane at the 2-position.
[1] Position 8 corresponds to the 4-position of the piperidine ring.[1]

The "Escape from Flatland" Factor

The spiro[3.5] system increases the fraction of sp3-hybridized carbons (

), @ metric correlated with improved clinical success.[1] The cyclobutane ring at C4 forces the
piperidine ring into a rigid chair conformation, orienting substituents at C8 into defined axial or
equatorial vectors.[1]

Figure 1: Structural logic of the 5-azaspiro[3.5]nonane scaffold.[1] The C8 position offers a
functionalization vector distal to the sterically crowded spiro-nitrogen junction.[1]

Key Intermediate: 5-Azaspiro[3.5]nonan-8-one[1]

All protocols below utilize 5-azaspiro[3.5]nonan-8-one (often supplied as the HCI salt, CAS
1215534-51-2) as the divergent starting material.[1] If this intermediate is not commercially
available, it can be synthesized via Dieckmann condensation of the appropriate diester
precursors, though commercial sourcing is recommended for efficiency.[1]
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Reagent Preparation Note: The HCI salt must be neutralized in situ or converted to the free
base prior to use in organometallic reactions (Protocols B & C).

Protocol A: Reductive Amination (Library
Generation)

Objective: Installation of diverse amine substituents at C8. Mechanism: Formation of an
iminium ion followed by hydride reduction.[1] Stereochemistry: The spiro-cyclobutane exerts
long-range conformational control, typically favoring the thermodynamic product (equatorial
amine), though mixtures are common.[1]

Materials

e Substrate: 5-Azaspiro[3.5]nonan-8-one HCI (1.0 equiv)

Amine Partner: Primary or secondary amine (1.2 equiv)

Reductant: Sodium triacetoxyborohydride (STAB, 1.5 equiv)

Additive: Acetic acid (catalytic) or Ti(OiPr)4 (for difficult amines)[1]

Solvent: 1,2-Dichloroethane (DCE) or DCM.[1]

Step-by-Step Methodology

» Free Basing (Optional but recommended): Partition the HCI salt between DCM and sat.
NaHCO3. Dry the organic layer (MgSO4) and concentrate to obtain the free base ketone.[1]

e Imine Formation: In a vial, dissolve the ketone (100 mg, 0.57 mmol) and the amine partner
(0.68 mmol) in dry DCE (3 mL).

o Critical Step: If using a secondary amine or an aniline, add Titanium(IV) isopropoxide (1.5
equiv) and stir for 4 hours at RT to force imine/enamine formation before adding reductant.

[1]

e Reduction: Cool the mixture to 0°C. Add STAB (180 mg, 0.85 mmol) in one portion. If
Ti(OiPr)4 was not used, add glacial acetic acid (1 drop).[1]
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e Reaction: Allow to warm to RT and stir for 12—16 hours. Monitor by LC-MS (Look for M+1 of
product; imine intermediate may be visible).[1]

o Workup: Quench with sat. NaHCO3 (5 mL).[1] If Titanium was used, quench with 1M NaOH
to precipitate titanium salts, then filter through Celite.[1]

 Purification: Extract with DCM (3x). Wash combined organics with brine.[1] Dry (Na2S04)
and concentrate.[3] Purify via preparative HPLC or silica flash chromatography (MeOH/DCM
gradient with 1% NH4OH).

Protocol B: Gem-Difluorination (Metabolic Blocking)

[1]

Objective: Conversion of the C8 ketone to a gem-difluoro group to block metabolic oxidation
and lower basicity (

modulation). Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.[1]

Step-by-Step Methodology

e Setup: Use a plastic or Teflon vessel (fluorinating agents etch glass).[1]

e Solvation: Dissolve 5-azaspiro[3.5]nonan-8-one (free base, 1.0 equiv) in anhydrous DCM
under Nitrogen.

e Addition: Cool to -78°C. Add DAST (2.5 equiv) dropwise.
o Safety: DAST can be explosive at high temperatures.[1] Never heat neat DAST.
o Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to RT overnight.

e Quench: Pour the reaction mixture slowly into a stirred mixture of sat. NaHCO3 and ice.[1]
Caution: Vigorous CO2 evolution.[1]

« |solation: Extract with DCM. The gem-difluoro product is often volatile; avoid high-vacuum
drying for extended periods.[1]

Protocol C: Suzuki Arylation via Enol Triflate[1]
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Objective: Installing aryl or heteroaryl groups at C8 to create "biaryl-like" spacers. Pathway:
Ketone

Vinyl Triflate
Suzuki Coupling
Hydrogenation (optional).

Step-by-Step Methodology

Part 1: Vinyl Triflate Formation
e Dissolve the ketone (1.0 equiv) in dry THF. Cool to -78°C.[1]
e Add KHMDS (1.1 equiv, 0.5M in toluene) dropwise.[1] Stir for 30 min to generate the enolate.

e Add Comins' Reagent (N-(5-Chloro-2-pyridyl)bis(trifluoromethanesulfonimide), 1.1 equiv)
dissolved in THF.[1]

e Stir at -78°C for 2h, then warm to RT.

e Quench with water, extract with Et20.[1] Purify rapidly on neutral alumina (silica can
hydrolyze the triflate).[1]

Part 2: Suzuki-Miyaura Coupling

o Combine Vinyl Triflate (1.0 equiv), Arylboronic acid (1.2 equiv), and K2CO3 (3.0 equiv) in
Dioxane/Water (4:1).[1]

o Degas with Nitrogen for 10 min.

e Add catalyst: Pd(dppf)CI2-DCM (5 mol%).
e Heat at 80-90°C for 4—6 hours.

o Result: This yields the C8-ene product.

o Optional: Hydrogenate (H2, Pd/C, MeOH) to get the saturated 8-aryl derivative. Note:
Hydrogenation usually occurs from the less hindered face, yielding the cis or trans isomer
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predominantly based on the spiro-ring influence.[1]

Experimental Workflow Summary

Figure 2: Divergent synthesis map starting from the C8 ketone.[1]

Troubleshooting & Critical Parameters

Parameter Observation Corrective Action
The secondary amine (N5) is
) ) nucleophilic.[1] If performing
Low yields in

N-Protection

oxidation/alkylation steps.[1]

non-reductive amination
chemistry, protect N5 with Boc
or Cbz first.[1]

Solubility

Free base oil is insoluble in
water but soluble in organics.
[1] HCI salt is water-soluble.[1]

Ensure the correct form is
used. For reductive amination
in DCE, the free base is
preferred to prevent acid-
catalyzed decomposition of
hydrides.[1]

Stereocontrol

Mixtures of diastereomers at
Cs8.

The spiro-cyclobutane at C4 is
"distal" but still induces facial
bias.[1] Isolate isomers via
Chiral SFC or Prep-HPLC.[1]
The equatorial isomer usually

elutes later on silica.[1]

Volatility

Loss of product during

evaporation.

8,8-difluoro and simple 8-alkyl
derivatives are low MW.[1] Do
not use high vacuum (< 10
mbar) for extended periods;
use a rotovap at 40°C/150

mbar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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azaspiro-3-5-nonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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